Cas no 2094821-30-2 (2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide)

• Product Name: 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide
• CAS No: 2094821-30-2
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 5916140
• PubChem ID: 126818974
• Update Time: 2025-07-13

2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide
• 2094821-30-2
• AKOS033878660
• EN300-26588442
• Z2373710407
• 2-methyl-3-(methylsulfanyl)-N-{2-[(4-oxoazetidin-2-yl)oxy]phenyl}propanamide

• Inchi： 1S/C14H18N2O3S/c1-9(8-20-2)14(18)15-10-5-3-4-6-11(10)19-13-7-12(17)16-13/h3-6,9,13H,7-8H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： SQQXOZGZVFCVDP-UHFFFAOYSA-N
• SMILES： S(C)CC(C)C(NC1C=CC=CC=1OC1CC(N1)=O)=O

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide

Professional Introduction to Compound with CAS No. 2094821-30-2 and Product Name: 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide

The compound identified by the CAS number 2094821-30-2 and the product name 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound includes a variety of functional groups such as a methylsulfanyl group, an azetidinone ring, and a phenyl moiety linked through an oxygenated ether bond, which contribute to its unique chemical properties and reactivity.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of the 4-oxoazetidin-2-yl moiety in this compound is particularly noteworthy, as azetidinones have been extensively studied for their pharmacological properties. These cyclic structures often exhibit significant biological activity, making them valuable scaffolds for drug design. The incorporation of an oxygenated ether bond further enhances the compound's potential to interact with biological targets, thereby increasing its pharmacological relevance.

In the context of modern drug development, the synthesis and characterization of such complex molecules are crucial steps toward identifying lead compounds for further medicinal chemistry optimization. The methylsulfanyl group in the molecular structure may play a pivotal role in modulating the compound's solubility and metabolic stability, which are critical factors in determining its suitability for therapeutic applications. Additionally, the phenyl ring, connected via an oxygenated ether linkage, suggests possible interactions with biological receptors or enzymes, which could be exploited for therapeutic benefit.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide have been subjected to virtual screening and docking studies to identify potential binding interactions with target proteins. These studies have revealed promising results, indicating that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases. Such findings underscore the importance of structural diversity in the search for novel therapeutic entities.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework efficiently. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in confirming the structural integrity of the synthesized molecule. These tools provide detailed insights into the molecular architecture, which are essential for understanding its biological behavior.

One of the most intriguing aspects of this compound is its potential application in addressing unmet medical needs. The growing prevalence of resistant pathogens and chronic diseases has necessitated the development of novel therapeutic strategies. The unique structural features of 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide make it a promising candidate for further exploration in this regard. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. These investigations aim to provide a foundation for future clinical trials, which could ultimately lead to its approval as a new therapeutic agent.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, pharmacologists, and computer scientists must work together to harness the full potential of such compounds. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce attrition rates associated with traditional drug development pipelines. The case of 2094821-30-2 exemplifies how interdisciplinary approaches can yield innovative solutions to complex biomedical challenges.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can modulate these processes effectively. The structural complexity of 2-methyl-3-(methylsulfanyl)-N-{2-(4-oxoazetidin-2-yl)oxyphenyl}propanamide highlights the ingenuity required to create molecules with tailored biological activities. Future research should focus on optimizing synthetic routes to improve scalability while maintaining high purity standards. Additionally, exploring derivatives of this compound may uncover even more potent and selective therapeutic agents.

In conclusion,2094821-30-2 represents a significant contribution to pharmaceutical chemistry due to its intricate structure and potential biological applications. The presence of key functional groups such as methylsulfanyl, 4-oxoazetidin-2-yl, and phenyl moieties suggests strong pharmacological relevance. Ongoing research efforts aim to elucidate its mechanism(s) of action and evaluate its therapeutic potential further. As advancements in synthetic methodologies continue to emerge,this compound serves as an excellent example of how structural diversity can drive innovation in drug discovery.